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Introduction
Pegadricase, also known as pegsiticase or SEL-037, is a novel therapeutic enzyme developed

by Selecta Biosciences. It is a recombinant uricase (urate oxidase) derived from the yeast

Candida utilis and is formulated with 20-kDa polyethylene glycol (PEG) chains covalently

attached to its primary amines. This PEGylation is designed to increase the enzyme's half-life

in the body and reduce its immunogenicity, a common challenge with non-human derived

protein therapies. Pegadricase is the enzymatic component of the investigational drug SEL-

212, which is co-administered with an immune tolerance-inducing nanoparticle (ImmTOR) to

further mitigate anti-drug antibody formation.

This technical guide provides a comprehensive overview of the enzymatic activity and kinetics

of Pegadricase, drawing from available preclinical and clinical data. While specific quantitative

kinetic parameters for Pegadricase are not publicly available, this document will detail the

known characteristics of the unmodified Candida utilis uricase, the general effects of

PEGylation on enzyme kinetics, and established methodologies for assessing uricase activity.
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Enzymatic Reaction and Mechanism of Action
Pegadricase, like other uricases (urate oxidases, EC 1.7.3.3), catalyzes the enzymatic

oxidation of uric acid to a more soluble and readily excretable compound, 5-hydroxyisourate.

This intermediate is then non-enzymatically converted to allantoin.[1] This reaction is crucial for

the therapeutic effect of Pegadricase in lowering plasma uric acid levels in patients with

conditions such as chronic refractory gout.[2]

The overall enzymatic reaction can be summarized as follows:

Uric Acid + O₂ + H₂O → 5-Hydroxyisourate + H₂O₂

5-Hydroxyisourate → Allantoin + CO₂

This pathway effectively breaks down uric acid, which is poorly soluble and can crystallize in

the joints and kidneys, leading to the symptoms of gout.
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Figure 1: Enzymatic conversion of uric acid by Pegadricase.

Enzymatic Kinetics of Pegadricase
Detailed in vitro kinetic parameters such as the Michaelis-Menten constant (Km), maximum

reaction velocity (Vmax), and catalytic rate constant (kcat) for Pegadricase have not been

disclosed in publicly available literature. This is common for proprietary information during drug
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development. However, studies on the unmodified uricase from Candida utilis and the general

effects of PEGylation provide valuable insights.

Uricase from Candida utilis
The uricase from Candida utilis has been characterized in several studies. It is known to be a

tetrameric enzyme. One study reported a specific activity of 38.4 U/mg for the unmodified

enzyme.[3]

Effects of PEGylation on Uricase Kinetics
PEGylation is known to alter the biochemical properties of enzymes. A study on the PEGylation

of Candida utilis uricase (though with a different PEG size than Pegadricase) indicated that

PEGylation leads to:

Increased Km: This suggests a lower affinity of the enzyme for its substrate, uric acid. This

could be due to steric hindrance from the PEG chains, which may partially obstruct the active

site.

Decreased Vmax: This indicates a lower maximum reaction rate. This can also be attributed

to the conformational changes and potential steric hindrance caused by the attached PEG

molecules.

It is important to note that another study on a different uricase (from Aspergillus flavus)

modified with a different polymer (PASylation) showed a decrease in Km and an increase in

catalytic efficiency (kcat/Km).[3][4] This highlights that the effect of polymer conjugation on

enzyme kinetics can be specific to the enzyme, the polymer, and the conjugation chemistry.

Quantitative Data
Due to the lack of publicly available data, a quantitative summary of Pegadricase's kinetic

parameters cannot be provided at this time. The following table summarizes the known

qualitative effects of PEGylation on Candida utilis uricase.
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Kinetic Parameter
Effect of PEGylation on
Candida utilis Uricase

Rationale

Km (Michaelis-Menten

Constant)
Increased

Potential steric hindrance from

PEG chains reducing substrate

affinity.

Vmax (Maximum Velocity) Decreased

Possible conformational

changes and steric hindrance

impacting catalytic turnover.

Catalytic Efficiency (kcat/Km) Likely Decreased

A consequence of an

increased Km and decreased

Vmax.

In Vivo Half-Life Increased

PEGylation shields the enzyme

from proteolytic degradation

and reduces renal clearance.

[2]

Immunogenicity Decreased

PEG chains mask antigenic

epitopes on the enzyme

surface.[2]

Experimental Protocols
While a specific, detailed experimental protocol for determining the enzymatic kinetics of

Pegadricase is not available, a general method for a uricase activity assay can be described

based on established principles.

General Protocol for Uricase Activity Assay
(Spectrophotometric Method)
This protocol is a generalized procedure and would require optimization for the specific

analysis of Pegadricase.

Principle:
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The enzymatic activity of uricase is determined by monitoring the decrease in absorbance at

approximately 292 nm, which corresponds to the consumption of uric acid.

Materials:

Purified Pegadricase

Uric acid solution (substrate)

Borate buffer (pH 8.5)

Spectrophotometer capable of UV absorbance measurements

Temperature-controlled cuvette holder

Procedure:

Preparation of Reagents:

Prepare a stock solution of uric acid in a slightly alkaline buffer (e.g., borate buffer pH 8.5).

The final concentration will depend on the desired range for kinetic analysis (typically

spanning below and above the expected Km).

Prepare a series of dilutions of the Pegadricase enzyme in a suitable buffer.

Assay Execution:

Set the spectrophotometer to measure absorbance at 292 nm and maintain the

temperature at a constant value (e.g., 25°C or 37°C).

To a quartz cuvette, add the borate buffer and the uric acid solution.

Initiate the reaction by adding a small, known volume of the diluted Pegadricase solution.

Immediately start recording the absorbance at 292 nm over a set period (e.g., 5-10

minutes).

Data Analysis:

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.benchchem.com/product/b15723482/docs?utm_src=pdf-body#pegadricase-an-in-depth-technical-guide-on-enzymatic-activity-and-kinetics
https://www.benchchem.com/product/b15723482/docs?utm_src=pdf-body#pegadricase-an-in-depth-technical-guide-on-enzymatic-activity-and-kinetics
https://www.benchchem.com/product/b15723482/docs?utm_src=pdf-body#pegadricase-an-in-depth-technical-guide-on-enzymatic-activity-and-kinetics
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15723482?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Calculate the initial reaction velocity (v) from the linear portion of the absorbance vs. time

plot using the Beer-Lambert law. The molar extinction coefficient for uric acid at pH 8.5

and 292 nm is required for this calculation.

Repeat the assay with varying concentrations of uric acid.

Plot the initial reaction velocities (v) against the corresponding substrate concentrations

([S]).

Fit the data to the Michaelis-Menten equation (v = (Vmax * [S]) / (Km + [S])) using non-

linear regression analysis to determine the values of Km and Vmax.

The kcat can be calculated if the molar concentration of the enzyme is known (kcat =

Vmax / [E]).

Catalytic efficiency is then calculated as kcat/Km.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15723482?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


1. Preparation

2. Assay

3. Data Analysis

Prepare Reagents
(Buffer, Uric Acid, Pegadricase)

Mix Buffer and Uric Acid
in Cuvette

Setup Spectrophotometer
(292 nm, Constant Temp)

Initiate Reaction with
Pegadricase

Record Absorbance vs. Time

Calculate Initial Velocity (v)

Plot v vs. [S]

Fit to Michaelis-Menten Equation

Determine Km and Vmax

Click to download full resolution via product page

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/product/b15723482/docs?utm_src=pdf-body-img#pegadricase-an-in-depth-technical-guide-on-enzymatic-activity-and-kinetics
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15723482?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.benchchem.com/product/b15723482?utm_src=pdf-custom-synthesis#bc-rfq
https://pubmed.ncbi.nlm.nih.gov/37449908/
https://pubmed.ncbi.nlm.nih.gov/37449908/
https://pubmed.ncbi.nlm.nih.gov/37449908/
https://delta.larvol.com/Products/?ProductId=2050d84c-323a-4daa-989b-de11aea0a2bb
https://pmc.ncbi.nlm.nih.gov/articles/PMC8938732/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8938732/
https://www.researchgate.net/publication/370085700_Phase_2_Dose-Finding_Study_in_Patients_with_Gout_Using_SEL-212_a_Novel_PEGylated_Uricase_SEL-037_Combined_with_Tolerogenic_Nanoparticles_SEL-110
https://www.benchchem.com/product/b15723482/docs#pegadricase-an-in-depth-technical-guide-on-enzymatic-activity-and-kinetics
https://www.benchchem.com/product/b15723482/docs#pegadricase-an-in-depth-technical-guide-on-enzymatic-activity-and-kinetics
https://www.benchchem.com/product/b15723482/docs#pegadricase-an-in-depth-technical-guide-on-enzymatic-activity-and-kinetics
https://www.benchchem.com/product/b15723482/docs#pegadricase-an-in-depth-technical-guide-on-enzymatic-activity-and-kinetics
https://www.benchchem.com/product/b15723482?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15723482?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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